Cas no 1805508-39-7 (5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805508-39-7
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4878612
• Update Time: 2025-05-19

5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-6-5-16-8(1-2-14)9(10(12)13)7(6)4-15/h5,10H,1,3H2
• InChI Key： PFIIVEASIWMBQI-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(CC#N)C(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

Research Update on 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805508-39-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805508-39-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic scaffold exhibits unique structural features, including the presence of a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, which contribute to its reactivity and potential biological activity. Recent studies have focused on its utility in constructing pyridine-based inhibitors targeting essential enzymes in pathogens and pests.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor for developing potent fungicides. Researchers at Bayer AG utilized this intermediate to synthesize novel succinate dehydrogenase inhibitors (SDHIs), achieving remarkable efficacy against Fusarium species through strategic modifications of the pyridine core. The chloromethyl group at the 5-position proved particularly valuable for further derivatization, enabling the attachment of various pharmacophores through nucleophilic substitution reactions.

In pharmaceutical applications, 1805508-39-7 has shown promise in kinase inhibitor development. A Nature Communications paper (2024) reported its incorporation into allosteric AKT inhibitors, where the difluoromethyl group enhanced membrane permeability and metabolic stability. Molecular modeling studies revealed that the electron-withdrawing effects of the cyano and difluoromethyl groups create an optimal electronic environment for binding to the kinase's hydrophobic pocket, with IC50 values reaching the low nanomolar range in preclinical models.

The synthetic accessibility of this compound has been significantly improved through recent methodological advances. A Green Chemistry publication (2024) described a continuous-flow process for its production, achieving 78% yield with reduced hazardous waste generation compared to traditional batch methods. This technological innovation addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Structural-activity relationship (SAR) studies have illuminated the importance of each functional group in 5-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile. The chloromethyl group serves as a versatile handle for further functionalization, while the difluoromethyl moiety contributes to both lipophilicity and metabolic stability. The cyano group at the 4-position appears critical for maintaining planarity of the pyridine ring, facilitating π-stacking interactions with biological targets. These insights are guiding the design of next-generation compounds in multiple therapeutic areas.

Looking forward, researchers anticipate expanded applications of this scaffold in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could enable efficient linker attachment to both E3 ligase binders and target protein binders. Preliminary results from academic-industrial collaborations suggest particular promise in oncology targets, with several candidates currently in lead optimization phases. The compound's unique combination of reactivity and stability positions it as a valuable building block for future drug discovery efforts across multiple disease areas.